Cas no 111946-69-1 (4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester)

4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester structure
111946-69-1 structure
Product name:4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester
CAS No:111946-69-1
MF:C8H11NO3S
MW:201.242841005325
CID:129473
PubChem ID:45117617

4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 2-[(1S)-1-hydroxyethyl]-, ethyl ester
    • 4-Thiazolecarboxylicacid,2-(1-hydroxyethyl)-,ethylester,(S)-(9CI)
    • (S)-1-Boc-3-piperidine acetate ethyl ester
    • ethyl (S)-(1-tert-butoxycarbonylpiperidin-3-yl)acetate
    • Ethyl (S)-2-(1-hydroxyethyl)-thiazole-4-carboxylate
    • PubChem11418
    • SureCN792648
    • 111946-69-1
    • (S)-ethyl 2-(1-hydroxyethyl)thiazole-4-carboxylate
    • 4-thiazolecarboxylic acid,2-(1-hydroxyethyl)-,ethyl ester,(s)-
    • ethyl 2-[(1S)-1-hydroxyethyl]-1,3-thiazole-4-carboxylate
    • Inchi: InChI=1S/C8H11NO3S/c1-3-12-8(11)6-4-13-7(9-6)5(2)10/h4-5,10H,3H2,1-2H3/t5-/m0/s1
    • InChI Key: YGMYQJINQIYLLW-YFKPBYRVSA-N
    • SMILES: CCOC(C1=CSC([C@@H](O)C)=N1)=O

Computed Properties

  • Exact Mass: 201.04600
  • Monoisotopic Mass: 201.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 87.66000
  • LogP: 1.37310

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